![molecular formula C22H20FN3O3S B1221985 (E)-1-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-3-quinolin-2-ylprop-2-en-1-one](/img/structure/B1221985.png)
(E)-1-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-3-quinolin-2-ylprop-2-en-1-one
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Overview
Description
1-[4-(4-fluorophenyl)sulfonyl-1-piperazinyl]-3-(2-quinolinyl)-2-propen-1-one is a member of quinolines.
Scientific Research Applications
Synthesis and Catalysis
- A titanium nanomaterial-based sulfonic acid catalyst showed efficient catalytic activity for synthesizing derivatives of (E)-1-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-3-quinolin-2-ylprop-2-en-1-one. This method is environmentally benign and cost-effective for large-scale production (Murugesan, Gengan, & Lin, 2017).
Biological and Pharmacological Properties
- A series of compounds related to this compound were synthesized and evaluated for positive inotropic activity in isolated rabbit heart preparations, indicating potential cardiovascular applications (Wu, Ma, Niu, Meng, Cui, & Piao, 2012).
- Novel quinoline-3-carbaldehyde hydrazones bearing a 1,2,4-triazole or benzotriazole moiety were synthesized and subjected to in vitro cytotoxicity studies, showing potential as anticancer agents (Korcz, Sa̧czewski, Bednarski, & Kornicka, 2018).
- Certain 3-phenylquinolinylchalcone derivatives were synthesized and evaluated for their antiproliferative activities against non-small cell lung cancers and breast cancers, indicating potential therapeutic applications (Tseng, Chen, Hsu, Chen, Cheng, Tso, Lu, & Tzeng, 2013).
Molecular Docking Studies
- Novel 2-(4-(4-substitutedphenylsulfonyl)piperazin-1-yl)quinolone-3-carbaldehyde derivatives were synthesized and evaluated for antimicrobial activity via molecular docking studies, showing potential in antibacterial and antifungal applications (Desai, Gurunathan, Suchetan, Kumar, Naveen, Lokanath, & Sreenivasa, 2017).
properties
Molecular Formula |
C22H20FN3O3S |
---|---|
Molecular Weight |
425.5 g/mol |
IUPAC Name |
(E)-1-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-3-quinolin-2-ylprop-2-en-1-one |
InChI |
InChI=1S/C22H20FN3O3S/c23-18-6-10-20(11-7-18)30(28,29)26-15-13-25(14-16-26)22(27)12-9-19-8-5-17-3-1-2-4-21(17)24-19/h1-12H,13-16H2/b12-9+ |
InChI Key |
KDBMWACETLRQAS-FMIVXFBMSA-N |
Isomeric SMILES |
C1CN(CCN1C(=O)/C=C/C2=NC3=CC=CC=C3C=C2)S(=O)(=O)C4=CC=C(C=C4)F |
SMILES |
C1CN(CCN1C(=O)C=CC2=NC3=CC=CC=C3C=C2)S(=O)(=O)C4=CC=C(C=C4)F |
Canonical SMILES |
C1CN(CCN1C(=O)C=CC2=NC3=CC=CC=C3C=C2)S(=O)(=O)C4=CC=C(C=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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